Cas no 5466-28-4 (ethyl 2-aminoquinoline-4-carboxylate)

• Product Name: ethyl 2-aminoquinoline-4-carboxylate
• CAS No: 5466-28-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 386611
• PubChem ID: 230588
• Update Time: 2025-11-02

ethyl 2-aminoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylicacid, 2-amino-, ethyl ester
• ethyl 2-aminoquinoline-4-carboxylate
• 2-Amino-chinolin-4-carbonsaeure-aethylester
• 2-amino-quinoline-4-carboxylic acid ethyl ester
• AC1L5JUW
• AC1Q64ES
• AG-J-24651
• AR-1I8304
• CTK5A2157
• KB-252554
• NSC25662
• CS-0453515
• NSC-25662
• DTXSID30282372
• 5466-28-4
• SB69747
• ethyl2-aminoquinoline-4-carboxylate

• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)9-7-11(13)14-10-6-4-3-5-8(9)10/h3-7H,2H2,1H3,(H2,13,14)
• InChI Key： ZXESWECZHDRMGL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(N)N=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.246
• Boiling Point: 385.4°Cat760mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.644
• PSA: 65.21
• LogP: 2.57490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on ethyl 2-aminoquinoline-4-carboxylate

Ethyl 2-Aminoquinoline-4-Carboxylate (CAS 5466-28-4): Properties, Applications, and Market Insights

Ethyl 2-aminoquinoline-4-carboxylate (CAS 5466-28-4) is a versatile quinoline derivative with significant importance in pharmaceutical and material science research. This compound, characterized by its ethyl ester and amino functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula is C₁₂H₁₂N₂O₂, and it exhibits a molecular weight of 216.24 g/mol. The compound's unique structure makes it a valuable building block for drug discovery and organic synthesis.

The growing interest in ethyl 2-aminoquinoline-4-carboxylate is driven by its potential applications in medicinal chemistry. Researchers are increasingly exploring its role in developing antimicrobial agents and anti-inflammatory compounds, aligning with current trends in antibiotic resistance research. Recent studies highlight its utility as a precursor for quinoline-based pharmaceuticals, particularly in the design of kinase inhibitors and anticancer agents. This positions the compound at the forefront of precision medicine innovations.

From a synthetic chemistry perspective, ethyl 2-aminoquinoline-4-carboxylate offers excellent reactivity for heterocyclic compound synthesis. Its ester group allows for facile derivatization, while the amino functionality enables diverse coupling reactions. These properties make it particularly valuable for creating molecular libraries in high-throughput screening applications. The compound's stability under various conditions further enhances its utility in combinatorial chemistry approaches.

The material science applications of 5466-28-4 are gaining attention due to the compound's potential in organic electronics. Its quinoline core contributes to electron transport properties, making it interesting for OLED development and organic semiconductor research. This aligns with current industry demands for sustainable electronic materials and flexible displays. The compound's ability to form metal-organic frameworks (MOFs) is another area of active investigation.

Market analysis indicates steady growth in demand for ethyl 2-aminoquinoline-4-carboxylate, particularly from the pharmaceutical intermediates sector. The global market for quinoline derivatives is projected to expand significantly, driven by increasing R&D investments in targeted therapies. Current pricing trends reflect its status as a high-value specialty chemical, with purity grades above 98% commanding premium prices in research markets.

Quality control of CAS 5466-28-4 typically involves HPLC analysis and spectroscopic characterization (including NMR and mass spectrometry). Reputable suppliers provide comprehensive analytical certificates detailing parameters such as melting point (typically 150-155°C) and solubility profile (soluble in common organic solvents like DMF and DMSO). Storage recommendations generally suggest protection from light at 2-8°C for long-term stability.

Recent patent literature reveals innovative applications of ethyl 2-aminoquinoline-4-carboxylate in photodynamic therapy and fluorescent probes. These developments connect with growing interest in theranostic agents and bioimaging tools. The compound's structure-activity relationships continue to be explored through computational chemistry methods, including molecular docking studies that predict interactions with biological targets.

Environmental considerations for 5466-28-4 include proper waste disposal procedures and green chemistry approaches to its synthesis. The compound's biodegradability profile and ecotoxicological data are becoming increasingly important factors in procurement decisions, reflecting broader industry shifts toward sustainable chemistry practices.

Future research directions for ethyl 2-aminoquinoline-4-carboxylate may focus on its potential in neurological drug development and catalysis applications. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to advanced materials engineering. As synthetic methodologies advance, we anticipate new derivatives with enhanced bioavailability and target specificity emerging from this important scaffold.